Cas no 5098-16-8 (5-Amino-2-methyloxazole-4-carbonitrile)

• Product Name: 5-Amino-2-methyloxazole-4-carbonitrile
• CAS No: 5098-16-8
• MF: C₅H₅N₃O
• MW: 123.112700223923
• MDL: MFCD02685652
• CID: 386208
• PubChem ID: 281137
• Update Time: 2025-11-02

5-Amino-2-methyloxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyloxazole-4-carbonitrile
• 2-METHYL-5-AMINOOXAZOLE-4-CARBONITRILE
• 4-Oxazolecarbonitrile,5-amino-2-methyl-
• 5-amino-2-methyl-1,3-oxazole-4-carbonitrile
• 3-AMINOBENZOTRIFLUORIDE
• NSC 133684
• 5-AMINO-2-METHYL-4-OXAZOLECARBONITRILE
• 5-amino-2-methyl-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 5-amino-2-methyl-
• NSC133684
• 2-methyl-4-cyano-5-aminooxazole
• 7057AB
• MB02509
• RP19507
• 4-Oxazolecarbonitrile,5-amino-2-methyl
• AKOS006278040
• J-516704
• AC-28399
• AM-807/25050013
• DTXSID20299919
• MFCD02685652
• DS-10763
• EN300-301084
• WQ4
• 5098-16-8
• Z1198160903
• FT-0619983
• CS-W018822
• 6-NITROCHOLESTERYLACETATE
• NSC-133684
• C75390
• SCHEMBL2589650

• MDL： MFCD02685652
• Inchi： 1S/C5H5N3O/c1-3-8-4(2-6)5(7)9-3/h7H2,1H3
• InChI Key： OVIXKBXQNCJGDG-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1C)N

Computed Properties

• Exact Mass: 123.04300
• Monoisotopic Mass: 123.043
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.8

Experimental Properties

• Density: 1.30
• Melting Point: 152-153 ºC
• Boiling Point: 305.5°C at 760 mmHg
• Flash Point: 139 ºC
• Refractive Index: n20/D 1.480(lit.)
• PSA: 75.84000
• LogP: 1.01808
• Vapor Pressure: 0.3 mm Hg ( 20 °C)

5-Amino-2-methyloxazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2948 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 22-24-26-33
• Safety Instruction： 36/37/39-45
• RTECS：XU9180000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R24; R26; R33
• Safety Term：S36/37/39-S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Amino-2-methyloxazole-4-carbonitrile

5-Amino-2-methyloxazole-4-carbonitrile (CAS No. 5098-16-8): A Versatile Heterocyclic Building Block for Modern Chemistry

5-Amino-2-methyloxazole-4-carbonitrile (CAS No. 5098-16-8) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This oxazole derivative features both amino and cyano functional groups, making it an exceptionally versatile chemical building block for the development of various biologically active molecules.

The molecular structure of 5-amino-2-methyloxazole-4-carbonitrile contains a five-membered oxazole ring, which is a privileged scaffold in medicinal chemistry. The presence of the 4-carbonitrile group and 5-amino substituent provides multiple sites for chemical modifications, allowing researchers to create diverse molecular architectures. Recent studies highlight its importance in the synthesis of potential antimicrobial agents and kinase inhibitors, addressing current global health challenges.

In pharmaceutical applications, 5-Amino-2-methyloxazole-4-carbonitrile derivatives have shown promise in the development of novel therapeutic compounds. Researchers are particularly interested in its potential for creating small molecule drugs targeting various diseases. The compound's ability to serve as a precursor for more complex heterocyclic systems makes it valuable in drug discovery programs, especially in the search for new anti-inflammatory agents and central nervous system modulators.

The synthesis and applications of 5-amino-2-methyloxazole-4-carbonitrile have become a hot topic in organic chemistry forums and research publications. Many scientists are investigating its use in click chemistry reactions and multicomponent syntheses, which are currently trending in green chemistry initiatives. The compound's relatively simple structure yet high reactivity makes it ideal for developing sustainable synthetic methodologies.

From a commercial perspective, 5-Amino-2-methyloxazole-4-carbonitrile has seen growing demand in the fine chemicals market. Suppliers specializing in research chemicals and pharmaceutical intermediates are increasingly stocking this compound due to its expanding applications. The global market for such specialty heterocycles is projected to grow significantly, driven by the continuous need for novel drug candidates and functional materials.

Analytical characterization of 5-amino-2-methyloxazole-4-carbonitrile typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and identity, which are crucial for research applications. Recent advancements in analytical chemistry have made it easier to study the compound's properties and reactivity patterns, contributing to its broader utilization.

In material science, derivatives of 5-Amino-2-methyloxazole-4-carbonitrile are being explored for their potential in creating novel functional materials. The compound's unique electronic properties make it interesting for developing organic semiconductors and photoactive materials. This aligns with current industry trends toward sustainable and organic-based electronic components.

Safety considerations for handling 5-amino-2-methyloxazole-4-carbonitrile follow standard laboratory protocols for chemical reagents. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The future research directions for 5-Amino-2-methyloxazole-4-carbonitrile appear promising, with several patents already filed for its derivatives. As the pharmaceutical industry continues to seek novel drug scaffolds, this compound's versatility ensures its ongoing relevance. Current investigations focus on its potential in cancer research and neurodegenerative disease treatments, addressing some of today's most pressing medical challenges.

For researchers sourcing 5-amino-2-methyloxazole-4-carbonitrile, it's important to select reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is typically available in research quantities, with purity grades ranging from 95% to 98% for most synthetic applications. Proper storage conditions should be maintained to preserve its stability over time.

The scientific literature contains numerous references to 5-Amino-2-methyloxazole-4-carbonitrile and its derivatives, reflecting its importance in modern chemistry. Recent publications have highlighted its role in innovative synthetic strategies and its potential biological activities. As research continues, we can expect to see more applications emerging for this versatile heterocyclic building block in both academic and industrial settings.